Cas no 1314965-96-2 (Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate)

• Product Name: Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate
• CAS No: 1314965-96-2
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• MDL: MFCD11617641
• CID: 5178453
• Update Time: 2026-03-05

Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate
• Methyl 3-fluoro-6-methylbenzoylformate
• methyl2-(5-fluoro-2-methylphenyl)-2-oxoacetate
• Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate

• MDL： MFCD11617641
• Inchi： 1S/C10H9FO3/c1-6-3-4-7(11)5-8(6)9(12)10(13)14-2/h3-5H,1-2H3
• InChI Key： HXEDRHGZKXYXND-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C(C(=O)OC)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: No data avaiable

Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate

Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate (CAS No. 1314965-96-2): A Comprehensive Overview

Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate, identified by its CAS number 1314965-96-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a fluoro substituent and a methyl group in its aromatic ring contributes to its distinct chemical properties, making it a valuable intermediate in various synthetic pathways.

The compound's structure, featuring an acetoacetate moiety, positions it as a versatile building block for the synthesis of more complex molecules. In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate exemplifies this trend, offering a promising scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The fluoro group, in particular, has been shown to modulate the electronic properties of the aromatic ring, thereby influencing the compound's interactions with biological targets. This feature makes Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate an attractive candidate for further exploration in medicinal chemistry.

In addition to its applications in drug development, this compound has found utility in materials science and agrochemicals. Its ability to undergo various chemical transformations, such as condensation and cyclization reactions, makes it a valuable precursor for synthesizing polymers and specialty chemicals. The growing demand for high-performance materials and sustainable agrochemicals continues to drive research into novel compounds like Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate.

The synthesis of Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate involves multi-step organic reactions, typically starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's synthetic utility but also contribute to the advancement of green chemistry principles by minimizing waste and improving reaction efficiency.

The pharmacological potential of Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed its binding affinity to various enzymes and receptors, suggesting its suitability for targeting multiple disease pathways. Preclinical trials have demonstrated promising results in animal models, indicating its potential as a lead compound for further drug development.

The compound's stability under different environmental conditions has also been a focus of research. Studies have shown that Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate maintains its structural integrity over prolonged periods when stored under inert conditions. This stability is crucial for ensuring consistent performance in pharmaceutical formulations and industrial applications.

The growing interest in fluorinated compounds has led to the development of innovative synthetic routes for Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate. Researchers have been exploring biocatalytic methods and flow chemistry techniques to enhance production efficiency and scalability. These advancements not only improve the accessibility of the compound but also align with global efforts to promote sustainable chemical manufacturing.

In conclusion, Methyl 2-(5-fluoro-2-methylphenyl)-2-oxoacetate (CAS No. 1314965-96-2) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features, combined with its synthetic versatility, make it a valuable asset in modern chemical research. As scientific understanding continues to evolve, the applications of this compound are expected to expand, driving further innovation and discovery.